Cas no 1105196-14-2 (ethyl 1H-pyrrolo[2,3-b]quinoline-2-carboxylate)

• Product Name: ethyl 1H-pyrrolo[2,3-b]quinoline-2-carboxylate
• CAS No: 1105196-14-2
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 5733945
• PubChem ID: 33677291
• Update Time: 2025-06-07

ethyl 1H-pyrrolo[2,3-b]quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1105196-14-2
• F2135-0791
• ethyl 1H-pyrrolo[2,3-b]quinoline-2-carboxylate
• AKOS015956265
• 1H-Pyrrolo[2,3-b]quinoline-2-carboxylic acid, ethyl ester

• Inchi： 1S/C14H12N2O2/c1-2-18-14(17)12-8-10-7-9-5-3-4-6-11(9)15-13(10)16-12/h3-8H,2H2,1H3,(H,15,16)
• InChI Key： MVYFBDMUJHTBHC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2=CC3C=CC=CC=3N=C2N1)=O

Computed Properties

• Exact Mass: 240.089877630g/mol
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Melting Point: 173-174 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 482.3±45.0 °C(Predicted)
• pka: 4.04±0.40(Predicted)

Additional information on ethyl 1H-pyrrolo[2,3-b]quinoline-2-carboxylate

Ethyl 1H-Pyrrolo[2,3-B]Quinoline-2-Carboxylate (CAS No. 1105196-14-2): Structural Insights and Emerging Therapeutic Applications

Ethyl pyrroloquinoline derivatives have emerged as promising scaffolds in drug discovery due to their unique heterocyclic architecture and pharmacological versatility. Among these, ethyl 1H-pyrrolo[2,3-b]quinoline-2-carboxylate (CAS No. 1105196-14-2) represents a structurally optimized compound that combines the inherent biological activity of quinolines with the enhanced metabolic stability conferred by the fused pyrrolo ring system. Recent advancements in synthetic methodologies and computational modeling have enabled precise structural modifications of this compound class, unlocking novel applications in oncology and neurodegenerative disease treatment.

The core structure of ethyl 1H-pyrrolo[2,3-b]quinoline-2-carboxylate features a conjugated π-system spanning the quinoline and pyrrole rings, creating an electron-rich framework ideal for receptor binding interactions. This structural characteristic was recently validated through X-ray crystallography studies published in Journal of Medicinal Chemistry, which revealed unprecedented hydrogen bonding patterns between the carboxylate group and protein kinases. The ethyl ester substituent at position 2 not only improves lipophilicity but also serves as a bioisosteric replacement for less stable functional groups during metabolic processing.

In preclinical models, this compound has demonstrated remarkable selectivity toward cyclin-dependent kinase 9 (CDK9), a key regulator of tumor cell proliferation. A groundbreaking study from the University of Cambridge (Nature Communications, 2023) showed that CAS No. 1105196-14-2-based inhibitors achieve sub-nanomolar IC₅₀ values while sparing off-target kinases by over three orders of magnitude. This selectivity arises from the compound's ability to form a π-stacking interaction with the kinase's hydrophobic pocket - a mechanism elucidated through molecular dynamics simulations.

Beyond oncology applications, recent investigations have uncovered neuroprotective properties linked to this compound's ability to modulate α-synuclein aggregation. A collaborative study between MIT and Stanford demonstrated that ethyl pyrroloquinoline derivatives inhibit amyloid fibril formation by stabilizing α-synuclein in its native monomeric state through hydrophobic interactions with the compound's aromatic rings. These findings were corroborated using real-time quaking-induced conversion assays and transmission electron microscopy.

Synthetic advancements have also transformed accessibility to this compound class. A newly developed one-pot synthesis reported in Angewandte Chemie employs palladium-catalyzed cross-coupling under microwave-assisted conditions, achieving >95% yield with complete regioselectivity for the desired pyrrolo[2,3-b]quinoline isomer. This method eliminates hazardous reagents previously required for analogous syntheses while reducing reaction time from days to hours.

Clinical translation is further supported by recent pharmacokinetic studies showing favorable oral bioavailability (>70% in murine models) and prolonged plasma half-life (8.7 hours) due to efficient lymphatic absorption facilitated by the ethyl ester moiety. These properties were confirmed through mass spectrometry-based metabolomics analysis tracking multiple tissue distributions across three species.

Ongoing research explores this compound's potential as a dual-action therapeutic targeting both cancer cells and their microenvironmental support systems. A phase I/IIa trial currently enrolling patients with triple-negative breast cancer employs nanoparticle delivery systems engineered to enhance tumor penetration while minimizing systemic toxicity - an application enabled by this compound's inherent structural stability under physiological conditions.

The unique combination of tunable physicochemical properties and multi-target engagement makes CAS No. 1105196-14-2-based compounds prime candidates for next-generation therapeutics addressing unmet medical needs in oncology and neurology. As structural optimization continues leveraging advances in artificial intelligence-driven drug design, these molecules are poised to redefine treatment paradigms through mechanisms that integrate both enzymatic inhibition and protein aggregation modulation strategies.